Cas no 39959-69-8 (1-(3-Chlorophenyl)ethanamine Hydrochloride)

• Product Name: 1-(3-Chlorophenyl)ethanamine Hydrochloride
• CAS No: 39959-69-8
• Molecular Formula: C₈H₁₁Cl₂N
• Molecular Weight: 192.085640192032
• MDL: MFCD22383688
• CID: 2184983
• PubChem ID: 18347139

1-(3-Chlorophenyl)ethanamine Hydrochloride Properties

Names and Identifiers

• 1-(3-Chlorophenyl)ethanamine, hcl
• 1-(3-chlorophenyl)ethanamine hydrochloride
• MFCD22383688
• Y11266
• UZDXSKJUCKLUON-UHFFFAOYSA-N
• 39959-69-8
• AS-61483
• 1-(3-Chlorophenyl)ethanamine,HCl
• CS-0151400
• 1-(3-CHLOROPHENYL)ETHAN-1-AMINE HCL
• EN300-296371
• 1-(3-chlorophenyl)ethanamine;hydrochloride
• SCHEMBL1002485
• AKOS026673685
• 1-(3-chlorophenyl)ethan-1-amine hydrochloride
• (S)-1-(3-chlorophenyl)ethan-1-amine hydrochloride
• [(1R)-1-(3-chlorophenyl)ethyl]amine hydrochloride
• SY332594

• MDL： MFCD22383688
• InChIKey： UZDXSKJUCKLUON-UHFFFAOYSA-N
• Inchi： 1S/C8H10ClN.ClH/c1-6(10)7-3-2-4-8(9)5-7;/h2-6H,10H2,1H3;1H
• SMILES： ClC1=CC=CC(=C1)C(C)N.Cl

Computed Properties

• Exact Mass: 191.02700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 191.0268547g/mol
• Heavy Atom Count: 11
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 3.86200
• PSA: 26.02000

1-(3-Chlorophenyl)ethanamine Hydrochloride Security Information

1-(3-Chlorophenyl)ethanamine Hydrochloride Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%